Cas no 432018-94-5 (2-Bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate)

• Product Name: 2-Bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate
• CAS No: 432018-94-5
• MF: C₁₆H₁₂BrClO₄
• MW: 383.621083259583
• CID: 6786234
• PubChem ID: 1334563
• Update Time: 2025-05-20

2-Bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• (2-bromo-6-ethoxy-4-formylphenyl) 4-chlorobenzoate
• 2-bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate
• CS-0332285
• STL296417
• VS-07649
• 432018-94-5
• BBL024081
• AKOS000290971
• 2-Bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate

• Inchi： 1S/C16H12BrClO4/c1-2-21-14-8-10(9-19)7-13(17)15(14)22-16(20)11-3-5-12(18)6-4-11/h3-9H,2H2,1H3
• InChI Key： RCZWDYJXLUSDGK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OC(C1C=CC(=CC=1)Cl)=O)OCC

Computed Properties

• Exact Mass: 381.961
• Monoisotopic Mass: 381.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52.6Ų

Additional information on 2-Bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate

Introduction to 2-Bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate (CAS No. 432018-94-5) and Its Emerging Applications in Chemical Biology

2-Bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate, identified by the chemical abstracts service number 432018-94-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. This compound belongs to the benzoate class, characterized by a benzene ring substituted with a carboxylate group, and incorporates bromo, ethoxy, formyl, and chloro substituents, which endow it with distinct reactivity and biological activity.

The structural motif of 2-bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate makes it a versatile intermediate in synthetic chemistry. The presence of both electron-donating (ethoxy) and electron-withdrawing (chloro and formyl) groups on the aromatic ring creates a dynamic balance that influences its interaction with biological targets. This feature has been exploited in the development of novel pharmacophores targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

In recent years, the compound has been studied for its potential role in modulating enzyme activity. Specifically, researchers have explored its interactions with kinases, a family of enzymes critical in cell signaling pathways. Preliminary studies suggest that derivatives of 2-bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate may inhibit aberrant signaling in oncogenic pathways, making them promising candidates for further development as therapeutic agents. The formyl group, in particular, provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific biological applications.

The bromo substituent on the aromatic ring is another key feature that enhances the compound’s utility. Bromine is known to participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures. This reactivity has enabled the synthesis of more intricate derivatives of 2-bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate, expanding its potential applications in medicinal chemistry.

Moreover, the ethoxy group contributes to the solubility and bioavailability of the compound, facilitating its use in in vitro and in vivo studies. This characteristic is particularly important when evaluating the pharmacokinetic properties of drug candidates. Researchers have leveraged this property to develop prodrugs or formulations that enhance delivery efficiency.

Recent advances in computational chemistry have also shed light on the binding affinity of 2-bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate to biological targets. Molecular docking studies have identified potential binding pockets on proteins relevant to metabolic diseases and infections. These findings align with emerging research trends that emphasize structure-based drug design, where computational tools are used to predict and optimize molecular interactions.

The compound’s potential extends beyond kinase inhibition. Emerging evidence suggests that it may also interact with transcription factors, playing a role in regulating gene expression. This dual functionality makes it an attractive scaffold for developing multifaceted therapeutics capable of addressing complex pathological conditions.

In industrial applications, 2-bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate serves as a valuable building block for synthesizing more complex molecules. Its availability from chemical suppliers ensures that researchers can access this compound for their experiments without significant hurdles. The ease of procurement underscores its importance as a commercial chemical intermediate.

The synthesis of 2-bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and formylation strategies are employed to construct the desired framework efficiently. These synthetic approaches not only showcase advancements in organic chemistry but also demonstrate how functional groups can be strategically incorporated to achieve specific biological outcomes.

As research continues to evolve, the applications of 2-bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate are expected to expand. Innovations in drug discovery methodologies and an increased understanding of disease mechanisms will likely drive further exploration of this compound’s potential. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits.

The role of CAS No. 432018-94-5 as a reference point ensures consistency across scientific literature. This standardized identification system allows researchers worldwide to communicate effectively about this compound without ambiguity. The precision provided by CAS numbers is indispensable in fields where exact molecular specifications are critical for reproducibility and validation of experimental results.

In conclusion, 2-bromo-6-ethoxy-4-formylphenyl 4-chlorobenzoate represents a fascinating example of how structural complexity can be leveraged for biological function. Its unique combination of substituents makes it a valuable tool for chemists and biologists alike. As our understanding of molecular interactions deepens, compounds like this will continue to play pivotal roles in advancing therapeutic strategies across multiple disciplines.